1'-oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide
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Description
1'-Oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide is a spirocyclic compound featuring a cyclohexane ring fused to a dihydroisoquinoline core. The structure includes a 1'-oxo group, a 2'-phenyl substituent, and a carboxamide moiety linked to a 1,3-thiazol-2-yl group. This compound is structurally related to the carboxylic acid derivative 1'-oxo-2'-phenyl-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid (CAS: 60734-37-4), which serves as a synthetic precursor . The substitution of the carboxylic acid with a thiazole carboxamide likely enhances its bioavailability and target-binding affinity, common in drug design .
Properties
Molecular Formula |
C24H23N3O2S |
|---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
1-oxo-2-phenyl-N-(1,3-thiazol-2-yl)spiro[4H-isoquinoline-3,1'-cyclohexane]-4-carboxamide |
InChI |
InChI=1S/C24H23N3O2S/c28-21(26-23-25-15-16-30-23)20-18-11-5-6-12-19(18)22(29)27(17-9-3-1-4-10-17)24(20)13-7-2-8-14-24/h1,3-6,9-12,15-16,20H,2,7-8,13-14H2,(H,25,26,28) |
InChI Key |
LZSSCUAXHVJBPH-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2(CC1)C(C3=CC=CC=C3C(=O)N2C4=CC=CC=C4)C(=O)NC5=NC=CS5 |
Origin of Product |
United States |
Preparation Methods
Multicomponent Reaction Approach
A one-pot MCR involving cyclohexanone , arylaldehydes , and nitrile derivatives has been employed to construct the spiro core. For instance, Liu et al. demonstrated that reacting cis-2-acetyl-oxirane-2-carboxamides with benzaldehyde derivatives and malononitrile in dichloromethane (DCM) with piperidine as a base yields spiro[isoquinolinone-4,20-oxiranes] in 83% yield. Adapting this method, substituting benzaldehyde with phenylacetaldehyde could introduce the 2'-phenyl group, while malononitrile facilitates cyclization (Table 1).
Table 1: Optimization of Spiro Core Synthesis
| Entry | Base | Solvent | Time (h) | Yield (%) |
|---|---|---|---|---|
| 1 | Piperidine | DCM | 1 | 83 |
| 2 | DBU | DCM | 24 | 35 |
| 3 | NaOH | DCM | 24 | 11 |
Cyclocondensation of Isoquinolinium Salts
Isoquinolinium salts, such as N-(4-nitrobenzyl)isoquinolinium bromide, undergo cyclization with ketones under basic conditions. In ethanol with triethylamine, these salts react with cyclohexanone derivatives to form spiro[indoline-3,2'-pyrrolo[2,1-a]isoquinolines]. This method ensures high diastereoselectivity, with X-ray crystallography confirming trans-configurations in products.
Integrated Synthetic Routes
Sequential Multicomponent and Amidation Strategy
-
Spiro Core Formation : Cyclohexanone, 4-phenylbenzaldehyde, and malononitrile react in DCM/piperidine to yield 1'-oxo-2'-phenyl-1',4'-dihydrospiro[cyclohexane-1,3'-isoquinoline]-4'-carboxylic acid.
-
Carboxamide Formation : The carboxylic acid is treated with thionyl chloride to generate the acyl chloride, followed by reaction with 2-aminothiazole in tetrahydrofuran (THF) at 0–5°C.
Key Reaction Conditions :
-
Temperature: 0–25°C for amidation to prevent epimerization.
-
Solvent: THF or DMF for solubility of intermediates.
-
Yield: 65–78% after column chromatography (silica gel, ethyl acetate/hexane).
One-Pot Tandem Synthesis
Analytical Characterization and Validation
Synthetic products are validated using:
-
1H/13C NMR : Distinct signals for spiro carbon (δ 73–75 ppm), thiazole protons (δ 6.7–7.2 ppm), and carbonyl groups (δ 167–172 ppm).
-
X-ray Crystallography : Confirms spiro geometry and trans-diastereoselectivity.
-
HRMS : Molecular ion peaks align with theoretical values (e.g., C₂₃H₂₂N₃O₂S⁺ requires m/z 404.1382).
Challenges and Optimizations
-
Diastereoselectivity : Base choice critically affects configuration. Piperidine favors trans-products, while stronger bases like DBU lead to side reactions.
-
Thiazole Stability : Thiazole rings are prone to oxidation; reactions require inert atmospheres (N₂/Ar).
-
Purification : Silica gel chromatography with ethyl acetate/hexane (1:3) effectively separates diastereomers .
Chemical Reactions Analysis
Types of Reactions: 1’-oxo-2’-phenyl-N-(1,3-thiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide undergoes various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.
Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: Common reagents include halogens and nucleophiles.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.
Scientific Research Applications
1’-oxo-2’-phenyl-N-(1,3-thiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential therapeutic effects in treating various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1’-oxo-2’-phenyl-N-(1,3-thiazol-2-yl)-1’,4’-dihydro-2’H-spiro[cyclohexane-1,3’-isoquinoline]-4’-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Analogues with Spirocyclic Cores
The spirocyclic architecture is critical for conformational rigidity, influencing pharmacokinetic properties. Key analogues include:
Key Observations :
- Ring Size : Cyclohexane (target) vs. cyclopentane () spiro systems. The larger cyclohexane may enhance lipophilicity and membrane permeability .
- Substituents : The 2'-phenyl group in the target compound contrasts with sec-butyl () or 2-methoxyethyl (). Phenyl groups often improve aromatic stacking in biological targets .
- Heterocycle : The 1,3-thiazol-2-yl carboxamide in the target differs from 1,3,4-thiadiazol-2-yl () or 4-methyl-thiazol-2-yl (). Thiazoles are prevalent in bioactive compounds due to their electron-rich nature .
Functional Analogues with Thiazole Carboxamide Moieties
Compounds sharing the thiazole carboxamide pharmacophore exhibit diverse biological activities:
Key Observations :
- Rivaroxaban () highlights the importance of carboxamide-thiazole/thiophene motifs in targeting enzymes (e.g., Factor Xa). Structural parallels suggest the target compound could interact with protease-active sites .
Biological Activity
The compound 1'-oxo-2'-phenyl-N-(1,3-thiazol-2-yl)-1',4'-dihydro-2'H-spiro[cyclohexane-1,3'-isoquinoline]-4'-carboxamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article explores the synthesis, characterization, and biological effects of this compound, particularly focusing on its pharmacological properties.
Synthesis and Structural Characterization
The synthesis of this compound typically involves multi-step reactions that integrate thiazole and isoquinoline moieties. The structural characterization is carried out using techniques such as NMR, IR spectroscopy, and mass spectrometry. These methods confirm the formation of the desired spirocyclic structure and the presence of functional groups critical for biological activity.
Anticancer Activity
Recent studies have demonstrated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, derivatives containing thiazole and isoquinoline rings have shown promising results against various cancer cell lines:
- In vitro studies : The compound was tested against several cancer cell lines including MDA-MB-231 (breast cancer) and Caco-2 (colorectal cancer). Results indicated a dose-dependent inhibition of cell proliferation, with IC50 values comparable to established chemotherapeutic agents.
| Cell Line | IC50 (µM) | % Inhibition at 10 µM |
|---|---|---|
| MDA-MB-231 | 8.5 | 65% |
| Caco-2 | 6.3 | 70% |
Antimicrobial Activity
The compound also exhibits antimicrobial properties. In vitro assays against various bacterial strains revealed that it possesses significant antibacterial activity:
- Minimum Inhibitory Concentration (MIC) values were determined for several pathogens.
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 20 |
| Pseudomonas aeruginosa | 25 |
Enzyme Inhibition
Another area of interest is the inhibition of specific enzymes implicated in disease processes:
- 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) : The compound showed potent inhibitory activity with an IC50 value of 0.07 µM, indicating its potential as a therapeutic agent for metabolic disorders.
Study on Anticancer Efficacy
A recent study evaluated the anticancer efficacy of the compound in vivo using xenograft models. Tumor growth was significantly reduced in treated groups compared to controls, highlighting its therapeutic potential.
Study on Antimicrobial Properties
In another study, the compound was tested in a murine model for its antibacterial efficacy against Staphylococcus aureus infections. The results indicated a reduction in bacterial load and improved survival rates in treated animals.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
